2-(2-Naphthamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-(naphthalene-2-carbonylamino)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C22H23N3O2S.ClH/c1-13(2)25-10-9-17-18(12-25)28-22(19(17)20(23)26)24-21(27)16-8-7-14-5-3-4-6-15(14)11-16;/h3-8,11,13H,9-10,12H2,1-2H3,(H2,23,26)(H,24,27);1H
• InChI Key: KQVIFZIHKJFQEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC4=CC=CC=C4C=C3.Cl
• Molecular Formula: C22H24ClN3O2S
• Molecular Weight: 430.0 g/mol

Description

The compound “2-(2-Naphthamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride” is a complex organic molecule. It contains a naphthamido group, an isopropyl group, a tetrahydrothieno[2,3-c]pyridine core, and a carboxamide group.

Synthesis Analysis

While the exact synthesis of this compound is not available, similar compounds are often synthesized through conventional techniques. The synthesis could involve the reaction of appropriate precursors under suitable conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and the nature of its chemical bonds. Quantum chemical calculations could be used to determine structure parameters.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the carboxamide group could participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include its solubility, melting point, boiling point, and spectral properties.

Scientific Research Applications

Heterocyclic Synthesis and Chemical Transformations

Research on similar heterocyclic compounds has focused on their synthesis and the exploration of their chemical reactivity. For instance, the facile synthesis of nicotinamide, thieno[2,3-b]pyridine, and bi- or tricyclic annulated pyridine derivatives containing a naphthyl moiety has been described, illustrating the versatility of these compounds in heterocyclic synthesis (Hussein et al., 2009). Such research highlights the potential of utilizing similar compounds in the synthesis of complex heterocycles with potential applications in medicinal chemistry and material science.

Applications in Material Science

Compounds with similar structural features have been investigated for their applications in material science, particularly in sensing and detection technologies. For example, pyridine-2,6-dicarboxamide based scaffolds with appended naphthyl groups have demonstrated potential as fluorescent probes for the selective detection of metal ions in aqueous media. These studies show the feasibility of utilizing similar compounds in developing new materials for chemical sensing and imaging applications (Kumar et al., 2017).

Potential Pharmacological Applications

The structural analogy to compounds that have been synthesized and evaluated for their biological activities suggests potential pharmacological applications. For example, the synthesis and antimicrobial activity of pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives have been explored, indicating that similar compounds could be promising candidates for the development of new antimicrobial agents (Bakhite et al., 2004).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For instance, compounds with similar structures have been found to exhibit antibacterial activity by inhibiting the growth of certain bacteria.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity and potential use in pharmaceuticals.